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Compound of Interest

Compound Name: Ethyl Tetradecanoate-d27

Cat. No.: B565284 Get Quote

An In-depth Technical Guide to Ethyl
Tetradecanoate-d27
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl Tetradecanoate-d27 is the deuterated form of ethyl myristate, an ethyl ester of the

saturated fatty acid, myristic acid. In the scientific community, particularly in the realms of

pharmacology and metabolic research, isotopically labeled compounds like Ethyl
Tetradecanoate-d27 are invaluable tools. The substitution of 27 hydrogen atoms with

deuterium atoms in the tetradecanoyl chain renders the molecule heavier, allowing it to be

distinguished from its endogenous, non-deuterated counterpart by mass spectrometry. This

property enables researchers to trace the metabolic fate of the ethyl tetradecanoate molecule

in vivo and in vitro, providing critical insights into lipid metabolism, pharmacokinetics, and the

mechanisms of drug action. This guide provides a comprehensive overview of the chemical

properties, metabolic significance, and experimental applications of Ethyl Tetradecanoate-
d27.

Chemical Properties
Ethyl Tetradecanoate-d27 is a stable, non-radioactive isotopically labeled compound. Its

physical and chemical properties are very similar to that of the unlabeled Ethyl Tetradecanoate,
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with the primary difference being its increased molecular weight due to the presence of

deuterium.

Property Value Reference

Chemical Name

Ethyl

(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,

10,10,11,11,12,12,13,13,14,14

,14-d27)tetradecanoate

Synonyms
Ethyl myristate-d27, Myristic

acid-d27 ethyl ester

CAS Number 1113009-11-2 [1]

Molecular Formula C₁₆H₅D₂₇O₂ [1]

Molecular Weight 283.59 g/mol [1]

Appearance

Not explicitly stated, likely a

colorless liquid or solid, similar

to the non-deuterated form.

Solubility

Expected to be soluble in

organic solvents like ethanol,

methanol, and chloroform.

Storage
Recommended storage at 2-

8°C in a refrigerator.[1]

Metabolic Fate and Signaling Pathways
Upon administration, Ethyl Tetradecanoate-d27 is expected to follow the metabolic pathways

of its non-deuterated analog, myristic acid, after hydrolysis of the ethyl ester. The deuterated

myristoyl group can be traced as it is incorporated into various cellular components and

participates in key metabolic processes. The primary metabolic pathways include:

Activation to Myristoyl-CoA: Myristic acid is activated to myristoyl-CoA by acyl-CoA

synthetases.[2]
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β-Oxidation: Myristoyl-CoA can enter the mitochondria and undergo β-oxidation to produce

acetyl-CoA, which then enters the citric acid cycle for energy production.[2]

Incorporation into Lipids: Myristoyl-CoA is a substrate for the synthesis of various complex

lipids, including triglycerides for energy storage and phospholipids as structural components

of cell membranes.[2][3]

Protein N-Myristoylation: Myristic acid can be co-translationally attached to the N-terminal

glycine of a variety of proteins, a process known as N-myristoylation. This modification is

crucial for the function and localization of these proteins.

Elongation: Myristoyl-CoA can be elongated by fatty acid elongases to form longer-chain

fatty acids like palmitic acid (C16:0).[2]

The following diagram illustrates the central role of myristoyl-CoA in cellular metabolism.
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Metabolic fate of the myristoyl group.
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Experimental Protocols
The use of Ethyl Tetradecanoate-d27 in research typically involves its administration to a

biological system, followed by the extraction and analysis of lipids and proteins to determine

the incorporation and distribution of the deuterated myristoyl group.

General Experimental Workflow
The following diagram outlines a typical workflow for a metabolic tracing experiment using

Ethyl Tetradecanoate-d27.
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Experimental Workflow

1. Administration of
Ethyl Tetradecanoate-d27

(in vivo or in vitro)

2. Incubation and
Metabolic Processing

3. Sample Collection
(e.g., tissues, cells, plasma)
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5. Sample Preparation
(e.g., derivatization)

6. Analytical Detection
(e.g., GC-MS, LC-MS/MS)

7. Data Analysis and
Quantification

8. Metabolic Pathway
Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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